Cas no 7357-06-4 ( )

• Product name: &nbsp
• CAS No: 7357-06-4
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 978206
• PubChem ID: 9561069

  Chemical and Physical Properties

Names and Identifiers

• NSC30340; AC1L5OAL; STK025179; ZINC00102578; 4-Nitro-benzolsulfonsaeure-dipropylamid; 4-nitro-benzenesulfonic acid dipropylamide; Oprea1_181995; 4-Nitro-benzolsulfonsaeure-isopentylidenhydrazid; [(4-nitrophenyl)sulfonyl]dipropylamine; 4-nitro-benzenesulfonic acid isopentylidenehydrazide;
• 7357-06-4
• NSC13652
• NSC-13652
•  

• Inchi： InChI=1S/C11H15N3O4S/c1-9(2)7-8-12-13-19(17,18)11-5-3-10(4-6-11)14(15)16/h3-6,8-9,13H,7H2,1-2H3/b12-8+
• InChI Key： DTPOEGCQYVYJHF-XYOKQWHBSA-N
• SMILES： CC(C)CC=NNS(=O)(=O)C1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.07845
• Monoisotopic Mass: 285.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 113Ų
• XLogP3: 2

Experimental Properties

• Density: 1.33
• Boiling Point: 439.018°C at 760 mmHg
• Flash Point: 219.31°C
• Refractive Index: 1.584
• PSA: 101.67